(3-Methoxy-3-oxoprop-1-en-2-yl)phosphonic acid

• CAS No.: 91776-40-8
• Molecular Formula: C4H7O5P
• Molecular Weight: 166.07 g/mol
• IUPAC Name: (3-methoxy-3-oxoprop-1-en-2-yl)phosphonic acid
• InChI: InChI=1S/C4H7O5P/c1-3(4(5)9-2)10(6,7)8/h1H2,2H3,(H2,6,7,8)
• InChI Key: YIXXKTLNNPTPNX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(=C)P(=O)(O)O

Description

(3-Methoxy-3-oxoprop-1-en-2-yl)phosphonic acid is a chemical compound known for its unique structure and properties It is a phosphonic acid derivative with a methoxy group and an oxo group attached to a prop-1-en-2-yl chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Methoxy-3-oxoprop-1-en-2-yl)phosphonic acid typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the reaction of a methoxy-substituted alkene with a phosphonic acid derivative. The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes. These methods are designed to optimize the efficiency and scalability of the synthesis, ensuring that the compound can be produced in sufficient quantities for commercial applications .

Chemical Reactions Analysis

Types of Reactions

(3-Methoxy-3-oxoprop-1-en-2-yl)phosphonic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxo derivatives.

Reduction: Reduction reactions can convert the oxo group to a hydroxyl group.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield higher oxo derivatives, while substitution reactions can introduce new functional groups into the molecule .

Scientific Research Applications

(3-Methoxy-3-oxoprop-1-en-2-yl)phosphonic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug precursor.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3-Methoxy-3-oxoprop-1-en-2-yl)phosphonic acid involves its interaction with specific molecular targets. The compound can act as a ligand, binding to enzymes or receptors and modulating their activity. The pathways involved in its action depend on the specific biological or chemical context in which it is used .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (3-Methoxy-3-oxoprop-1-en-2-yl)phosphonic acid include other phosphonic acid derivatives and methoxy-substituted alkenes. Examples include:

• This compound
• Methoxyphosphonic acid
• Oxopropenylphosphonic acid

Uniqueness

What sets this compound apart is its unique combination of functional groups, which imparts distinct reactivity and properties. This makes it a valuable compound for specific applications in research and industry .